Cas no 2679812-98-5 (rac-benzyl N-(1R,2R)-3,3,3-trifluoro-2-hydroxy-1-phenylpropylcarbamate)

• Product Name: rac-benzyl N-(1R,2R)-3,3,3-trifluoro-2-hydroxy-1-phenylpropylcarbamate
• CAS No: 2679812-98-5
• MF: C₁₇H₁₆F₃NO₃
• MW: 339.309055328369
• CID: 5618679
• PubChem ID: 165936252
• Update Time: 2025-05-24

rac-benzyl N-(1R,2R)-3,3,3-trifluoro-2-hydroxy-1-phenylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679812-98-5
• rac-benzyl N-[(1R,2R)-3,3,3-trifluoro-2-hydroxy-1-phenylpropyl]carbamate
• EN300-28296848
• rac-benzyl N-(1R,2R)-3,3,3-trifluoro-2-hydroxy-1-phenylpropylcarbamate

• Inchi： 1S/C17H16F3NO3/c18-17(19,20)15(22)14(13-9-5-2-6-10-13)21-16(23)24-11-12-7-3-1-4-8-12/h1-10,14-15,22H,11H2,(H,21,23)/t14-,15-/m0/s1
• InChI Key： FERQMQOYCGPLLC-GJZGRUSLSA-N
• SMILES： FC([C@H]([C@H](C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 339.10822786g/mol
• Monoisotopic Mass: 339.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-benzyl N-(1R,2R)-3,3,3-trifluoro-2-hydroxy-1-phenylpropylcarbamate

Introduction to Rac-Benzyl N-(1R,2R)-3,3,3-Trifluoro-2-Hydroxy-1-Phenylpropylcarbamate (CAS No. 2679812-98-5)

Rac-Benzyl N-(1R,2R)-3,3,3-Trifluoro-2-Hydroxy-1-Phenylpropylcarbamate (CAS No. 2679812-98-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a hydroxyl moiety, which contribute to its potential biological activities and therapeutic applications.

The trifluoromethyl group is a well-known functional group in medicinal chemistry due to its ability to enhance the lipophilicity and metabolic stability of molecules. In the case of Rac-Benzyl N-(1R,2R)-3,3,3-Trifluoro-2-Hydroxy-1-Phenylpropylcarbamate, this group may play a crucial role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The presence of the hydroxyl moiety adds another layer of complexity, potentially influencing the compound's solubility and reactivity.

Recent studies have explored the potential of Rac-Benzyl N-(1R,2R)-3,3,3-Trifluoro-2-Hydroxy-1-Phenylpropylcarbamate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent neuroprotective effects by inhibiting specific enzymes involved in neurodegeneration. This suggests that Rac-Benzyl N-(1R,2R)-3,3,3-Trifluoro-2-Hydroxy-1-Phenylpropylcarbamate could be a promising lead compound for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential neuroprotective properties, Rac-Benzyl N-(1R,2R)-3,3,3-Trifluoro-2-Hydroxy-1-Phenylpropylcarbamate has also been investigated for its anti-inflammatory effects. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines. This finding opens up new avenues for its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Rac-Benzyl N-(1R,2R)-3,3,3-Trifluoro-2-Hydroxy-1-Phenylpropylcarbamate involves several intricate steps. One common approach is to start with the reaction of benzyl chloroformate with (1R,2R)-3-amino-4-trifluoromethylcyclohexanol. This reaction is typically carried out under mild conditions to ensure high yields and purity. The resulting product can then be further purified using techniques such as column chromatography or recrystallization.

The characterization of Rac-Benzyl N-(1R,2R)-3,3,3-Trifluoro-2-Hydroxy-1-Phenylpropylcarbamate is essential for understanding its properties and potential applications. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly used to confirm the structure and purity of the compound. These techniques provide detailed information about the molecular structure and help identify any impurities or by-products that may be present.

In terms of safety and handling, Rac-Benzyl N-(1R,2R)-3,3,3-Trifluoro-2-Hydroxy-1-Phenylpropylcarbamate should be stored under appropriate conditions to maintain its stability and integrity. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat. Additionally, proper personal protective equipment (PPE) should be used when handling this compound to minimize any potential risks.

The future research directions for Rac-Benzyl N-(1R,2R)-3,3,3-Trifluoro-2-Hydroxy-1-Phenylpropylcarbamate are promising. Further studies are needed to fully elucidate its mechanism of action and optimize its pharmacological properties for clinical applications. Potential areas of focus include improving its bioavailability through prodrug strategies and exploring combination therapies with other drugs to enhance efficacy.

In conclusion, Rac-Benzyl N-(1R,2R)-3,3,3-Trifluoro-2-Hydroxy-1-Phenylpropylcarbamate (CAS No. 2679812-98-5) is a multifunctional compound with significant potential in various therapeutic areas. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.